N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea

• IUPAC Name: 1-(3,5-dichlorophenyl)-3-(5-methyl-1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C11H9Cl2N3O2/c1-6-2-10(16-18-6)15-11(17)14-9-4-7(12)3-8(13)5-9/h2-5H,1H3,(H2,14,15,16,17)
• InChI Key: SWNGXWLWHWUVJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C11H9Cl2N3O2
• Molecular Weight: 286.11 g/mol

Description

N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea (DCMU) is a chemical compound that is widely used in scientific research. It is a herbicide that inhibits photosynthesis in plants by blocking the electron transport chain in photosystem II. DCMU has been extensively studied for its biochemical and physiological effects, as well as its potential applications in various fields.

Mechanism of Action

N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea works by binding to the D1 protein in photosystem II, which is involved in the transfer of electrons during photosynthesis. By blocking the electron transport chain, N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea prevents the production of ATP and NADPH, which are essential for photosynthesis.
Biochemical and physiological effects:
N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea has been shown to have various biochemical and physiological effects, including:
1. Inhibition of photosynthesis: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea inhibits photosynthesis in plants by blocking the electron transport chain in photosystem II.
2. Stimulation of respiration: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea has been shown to stimulate respiration in some organisms, possibly by activating alternative electron transport pathways.
3. Induction of stress responses: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea can induce stress responses in plants and other organisms, leading to changes in gene expression and physiological responses.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea has several advantages and limitations for lab experiments, including:
Advantages:
1. Potent inhibitor of photosynthesis: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea is a potent inhibitor of photosynthesis, making it a valuable tool for studying the mechanisms of photosynthesis.
2. Easy to use: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea is a stable compound that is easy to handle and store, making it a convenient tool for lab experiments.
3. Low toxicity: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea has low toxicity to humans and animals, making it a safe compound to work with in the lab.
Limitations:
1. Non-specific effects: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea can have non-specific effects on cellular metabolism, making it difficult to interpret some experimental results.
2. Limited scope: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea is primarily useful for studying photosynthesis and the electron transport chain, limiting its applications in other areas of research.
3. Variable effects: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea can have variable effects on different organisms and under different experimental conditions, making it important to carefully control experimental variables.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea, including:
1. Developing new herbicides: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea's ability to inhibit photosynthesis could be used to develop new herbicides that are more effective and environmentally friendly.
2. Studying alternative electron transport pathways: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea's ability to stimulate respiration could be used to study alternative electron transport pathways in organisms.
3. Investigating stress responses: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea's ability to induce stress responses could be used to study the mechanisms of stress responses in plants and other organisms.
4. Exploring other applications: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea's unique properties could be explored for other applications in research, such as in the development of new drugs or materials.

Synthesis Methods

N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea can be synthesized by reacting 3,5-dichlorophenyl isocyanate with 5-methylisoxazole in the presence of a base such as sodium hydroxide. The reaction produces N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea as a white crystalline solid with a melting point of 96-97°C.

Scientific Research Applications

N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea has been used in scientific research for various purposes, including:
1. Studying photosynthesis: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea is a potent inhibitor of photosynthesis in plants, making it a useful tool for studying the mechanisms of photosynthesis.
2. Investigating the electron transport chain: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea blocks the electron transport chain in photosystem II, making it a valuable compound for studying the electron transport chain in general.
3. Developing herbicides: N-(3,5-dichlorophenyl)-N'-(5-methyl-3-isoxazolyl)urea's ability to inhibit photosynthesis has led to the development of other herbicides that work in a similar manner.